(2S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride
Description
“(2S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride” is also known as L-HISTIDINEHYDROCHLORIDE . It has a molecular weight of 191.62 and its molecular formula is C6H10ClN3O2 .
Molecular Structure Analysis
The molecular structure of “(2S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride” can be represented by the SMILES string Cl.NC@@HC(O)=O . The InChIKey for this compound is QZNNVYOVQUKYSC-JEDNCBNOSA-N .
Physical And Chemical Properties Analysis
The physical and chemical properties of “(2S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride” include a molecular weight of 192.60 g/mol . It has 4 hydrogen bond donor count and 4 hydrogen bond acceptor count . The compound has a rotatable bond count of 3 . The exact mass of the compound is 192.0301698 g/mol . The topological polar surface area of the compound is 86.2 Ų . The heavy atom count of the compound is 12 .
Scientific Research Applications
Pharmaceutical Development
EN300-6503811 is a valuable compound in pharmaceutical research due to its potential therapeutic properties. Its imidazole ring structure is known for interacting with various biological targets, making it a candidate for drug development. Researchers are exploring its use in developing new medications for conditions such as inflammation, infections, and metabolic disorders .
Biochemical Research
In biochemical studies, EN300-6503811 serves as a tool for understanding enzyme mechanisms and protein interactions. Its structure allows it to act as a substrate or inhibitor in enzymatic reactions, providing insights into enzyme function and regulation. This application is crucial for developing enzyme-based assays and studying metabolic pathways .
Neuroscience
The compound’s ability to interact with neurotransmitter systems makes it a subject of interest in neuroscience research. EN300-6503811 is being investigated for its potential effects on neurotransmitter receptors and transporters, which could lead to new treatments for neurological disorders such as epilepsy, depression, and anxiety .
properties
IUPAC Name |
(2S)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O3.ClH/c9-5(6(10)11)1-4-2-7-3-8-4;/h2-3,5,9H,1H2,(H,7,8)(H,10,11);1H/t5-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QMTVIISKBYSJNP-JEDNCBNOSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC=N1)CC(C(=O)O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=C(NC=N1)C[C@@H](C(=O)O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-2-Hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((8-hydroxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-4-methoxy-3-methylbenzenesulfonamide](/img/structure/B2627817.png)
![N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)naphthalene-2-sulfonamide](/img/structure/B2627829.png)
![(E)-4-[3-(butyrylamino)anilino]-4-oxo-2-butenoic acid](/img/structure/B2627831.png)
